Cas no 1956376-29-6 (3-(4,6-Dichloro-1H-indol-3-yl)propan-1-amine hydrochloride)

• Product Name: 3-(4,6-Dichloro-1H-indol-3-yl)propan-1-amine hydrochloride
• CAS No: 1956376-29-6
• MF: C₁₁H₁₃Cl₃N₂
• MW: 279.593319654465
• CID: 4821186
• Update Time: 2025-05-21

3-(4,6-Dichloro-1H-indol-3-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4,6-Dichloro-1H-indol-3-yl)propan-1-amine hydrochloride

• Inchi： 1S/C11H12Cl2N2.ClH/c12-8-4-9(13)11-7(2-1-3-14)6-15-10(11)5-8;/h4-6,15H,1-3,14H2;1H
• InChI Key： VSHBKGWOVTXWCF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1C(=CN2)CCCN)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 41.8

Additional information on 3-(4,6-Dichloro-1H-indol-3-yl)propan-1-amine hydrochloride

Introduction to 3-(4,6-Dichloro-1H-indol-3-yl)propan-1-amine hydrochloride (CAS No. 1956376-29-6)

3-(4,6-Dichloro-1H-indol-3-yl)propan-1-amine hydrochloride, identified by its CAS number 1956376-29-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the indole derivative class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of dichloro substituents on the indole ring and an amine functional group attached to a propyl chain, contribute to its unique chemical properties and reactivity.

The indole scaffold is a well-known pharmacophore in medicinal chemistry, with numerous indole-based drugs already approved for therapeutic use. The introduction of chlorine atoms at the 4 and 6 positions of the indole ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack. This property is particularly useful in further derivatization and functionalization, allowing chemists to tailor the compound for specific biological targets.

The amine group at the propyl chain terminus provides a site for hydrogen bonding and interaction with biological macromolecules. This feature is crucial for modulating the pharmacokinetic and pharmacodynamic properties of the compound. Additionally, the hydrochloride salt form enhances the solubility of the compound in aqueous solutions, facilitating its use in various pharmaceutical formulations and experimental protocols.

Recent research has highlighted the potential of 3-(4,6-Dichloro-1H-indol-3-yl)propan-1-amine hydrochloride as a lead compound in the development of novel therapeutic agents. Studies have demonstrated its activity against various biological targets, including enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The dichloroindole moiety has been shown to disrupt key signaling pathways by inhibiting the activity of target proteins.

In particular, investigations have focused on its potential role as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By modulating CDK activity, this compound may exhibit antiproliferative effects, making it a promising candidate for anticancer therapies. Furthermore, preclinical studies have suggested that it may also possess anti-inflammatory properties by targeting transcription factors such as NF-κB.

The synthesis of 3-(4,6-Dichloro-1H-indol-3-yl)propan-1-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the chlorination of an indole precursor followed by nucleophilic substitution with an amine-bearing alkyl halide. The final step involves salt formation with hydrochloric acid to improve stability and handling.

Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound. These analytical methods provide detailed information about the molecular structure, including proton environments, connectivity between atoms, and molecular weight confirmation.

The pharmacological evaluation of 3-(4,6-Dichloro-1H-indol-3-yl)propan-1-amine hydrochloride has revealed several interesting findings. In vitro assays have shown that it exhibits moderate potency against selected cancer cell lines, with IC50 values ranging from nanomolar to micromolar concentrations. This suggests that further optimization may enhance its therapeutic index and selectivity.

Additionally, studies have explored its interaction with biological membranes and lipid rafts, which are crucial for signal transduction and drug delivery mechanisms. The dichloroindole moiety has been found to disrupt lipid raft formation, potentially affecting cellular signaling processes mediated by these microdomains.

The compound's solubility profile has also been investigated as a critical factor in drug formulation and bioavailability. The hydrochloride salt form improves water solubility compared to its free base form, facilitating intravenous administration or oral delivery systems designed for aqueous solubility.

Future research directions include exploring structure-activity relationships (SAR) to identify modifications that enhance potency and reduce toxicity. Computational modeling techniques such as molecular docking have been employed to predict binding interactions with target proteins at an atomic level. These simulations aid in rationalizing experimental observations and guiding synthetic efforts toward more effective derivatives.

The potential applications of 3-(4,6-Dichloro-1H-indol-3-yl)propan-1-amine hydrochloride extend beyond oncology into other therapeutic areas such as immunomodulation and neuroprotection. Preliminary data suggest that it may modulate immune cell function by affecting cytokine production and inflammatory pathways.

The development of novel drug candidates requires rigorous testing to ensure safety and efficacy before clinical translation. Preclinical studies involving animal models provide valuable insights into pharmacokinetic behavior, toxicity profiles, and potential side effects. These studies are essential for determining appropriate dosing regimens and identifying any contraindications or adverse reactions.

In conclusion,3-(4,6-Dichloro-1H-indol-3-yloxy)-propanamino hydrochloride (CAS No. 1956376—29—6) represents a promising scaffold for further pharmaceutical exploration due to its unique structural features and demonstrated biological activities. Its potential as an inhibitor of key cellular targets makes it a valuable candidate for developing new therapeutic interventions across multiple disease indications.